molecular formula C12H17N3O4 B2836793 (3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid CAS No. 2241144-67-0

(3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid

Cat. No.: B2836793
CAS No.: 2241144-67-0
M. Wt: 267.285
InChI Key: YFDUOEIAKVGQEF-UWVGGRQHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid, also known as MPPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPPI is a piperidine derivative that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of (3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and analgesic effects. This compound has also been shown to reduce inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

(3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, this compound has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on (3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid. One area of interest is the development of more potent and selective analogs of this compound for use as neuroprotective agents. Another area of interest is the study of the potential use of this compound as an anti-inflammatory agent in the treatment of inflammatory diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized through a multistep process and has been extensively studied for its potential use as a neuroprotective agent, analgesic, and anti-inflammatory agent. This compound has several advantages for lab experiments, including its high purity and stability, but also has some limitations, including its low solubility in water and potential toxicity at high doses. Future research on this compound may lead to the development of more potent and selective analogs and new applications in various fields.

Synthesis Methods

The synthesis of (3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid involves a multistep process that includes the reaction of 1-methylpiperidine-4-carboxylic acid with 1-methylpyrazole-4-carboxylic acid to form the intermediate compound. This intermediate compound is then treated with methoxycarbonyl chloride to obtain the final product, this compound. The synthesis of this compound has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

(3R,4S)-1-Methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use as an analgesic and as an anti-inflammatory agent.

Properties

IUPAC Name

(3R,4S)-1-methoxycarbonyl-3-(1-methylpyrazol-4-yl)piperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N3O4/c1-14-6-8(5-13-14)10-7-15(12(18)19-2)4-3-9(10)11(16)17/h5-6,9-10H,3-4,7H2,1-2H3,(H,16,17)/t9-,10-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFDUOEIAKVGQEF-UWVGGRQHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C2CN(CCC2C(=O)O)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C=C(C=N1)[C@@H]2CN(CC[C@@H]2C(=O)O)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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